Toxicity and in vitro safety profile of Methyl 3-amino-2-(cyclopropylmethyl)propanoate
Toxicity and in vitro safety profile of Methyl 3-amino-2-(cyclopropylmethyl)propanoate
Preclinical In Vitro Safety and Toxicity Profiling of Methyl 3-amino-2-(cyclopropylmethyl)propanoate: A Technical Whitepaper
As a Senior Application Scientist in early drug discovery, I approach the safety evaluation of small molecule scaffolds not as a checklist, but as a predictive science. Methyl 3-amino-2-(cyclopropylmethyl)propanoate (often handled as its hydrochloride salt, CAS: 1311313-63-9) is a highly versatile β -amino acid derivative used extensively as a building block in medicinal chemistry[1].
However, its structural motifs—a primary aliphatic amine, a hydrolyzable methyl ester, and a lipophilic cyclopropylmethyl group—present specific toxicological liabilities. Baseline hazard data indicates this compound is classified under GHS as Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), and STOT SE 3 (H336)[2]. The H336 classification (may cause drowsiness or dizziness) is a critical mechanistic clue: it confirms that this scaffold possesses sufficient lipophilicity to cross the blood-brain barrier (BBB)[2]. Consequently, any drug candidate incorporating this moiety must undergo rigorous in vitro safety profiling to de-risk systemic and off-target toxicities.
This whitepaper outlines the authoritative, self-validating in vitro workflows required to profile the toxicity and safety of this scaffold.
Cytotoxicity & Hepatotoxicity Profiling
The Causality of the Model: Standard 2D cell cultures rapidly dedifferentiate and lose Cytochrome P450 (CYP450) expression, often yielding false negatives in hepatotoxicity screens. To accurately model the hepatic liability of the cyclopropylmethyl and ester moieties, we utilize 3D HepG2 or HepaRG spheroids. To quantify viability, we rely on the CellTiter-Glo® Luminescent Cell Viability Assay[3]. We measure ATP rather than tetrazolium reduction (MTT) because ATP is a direct, immediate indicator of metabolic competence; when a cell membrane is compromised, endogenous ATPases rapidly degrade ATP, eliminating metabolic artifacts[4].
Self-Validating Protocol: 3D ATP-Luminescence Assay
-
Spheroid Generation: Seed HepG2 cells at 1,000 cells/well in 96-well ultra-low attachment (ULA) plates. Centrifuge at 200 × g for 5 minutes and incubate for 72 hours to allow tight microtissue formation.
-
Compound Dosing: Treat spheroids with the scaffold in a 10-point dose-response curve (0.1 µM to 100 µM) in 0.1% DMSO.
-
Internal Validation (QC): Include a vehicle control (0.1% DMSO, defines 100% viability) and a positive control (50 µM Chlorpromazine). System Validation: The assay is only accepted if the positive control yields <10% viability.
-
Lysis & Detection: Add an equal volume of CellTiter-Glo® Reagent. The proprietary lysis buffer ruptures the 3D structure, releasing intracellular ATP[4].
-
Quantification: Luciferase catalyzes the oxygenation of luciferin in an ATP-dependent manner. Read luminescence after 10 minutes. Calculate the IC 50 using a 4-parameter logistic curve.
Genotoxicity: The Bacterial Reverse Mutation (Ames) Test
The Causality of the Model: Primary aliphatic amines are structurally alerting. While the parent scaffold may be benign, hepatic CYP450 enzymes can oxidize the primary amine into reactive hydroxylamines or nitroso intermediates that intercalate DNA. Therefore, evaluating mutagenicity in the presence of metabolic activation is non-negotiable.
Self-Validating Protocol: OECD 471 Standard Conducted strictly according to OECD Test Guideline 471[5], this assay detects point mutations and frameshifts[6].
-
Strain Preparation: Culture histidine-dependent Salmonella typhimurium (TA98, TA100, TA1535, TA1537) and tryptophan-dependent Escherichia coli (WP2 uvrA)[5].
-
Metabolic Activation: Prepare the S9 mix using liver fractions from rats induced with Aroclor 1254, supplemented with an NADP/G6P regenerative system[6].
-
Plate Incorporation: Mix 100 µL of bacterial suspension, 50 µL of the scaffold (at concentrations up to 5,000 µ g/plate ), and 500 µL of S9 mix (or buffer for -S9) into top agar. Pour onto minimal glucose agar plates[6].
-
Internal Validation (QC): The assay self-validates via strain-specific positive controls (e.g., 2-Aminoanthracene for +S9 conditions, Sodium azide for TA1535 -S9). System Validation: Positive controls must induce a ≥ 3-fold increase in revertant colonies over the vehicle control[7].
-
Analysis: Incubate at 37°C for 48–72 hours. A positive mutagenic alert is triggered by a dose-dependent, reproducible ≥ 2-fold increase in revertant colonies[7].
Cardiovascular Safety: hERG Electrophysiology
The Causality of the Model: The ICH S7B guideline mandates the evaluation of delayed ventricular repolarization liabilities[8]. The primary amine of Methyl 3-amino-2-(cyclopropylmethyl)propanoate is protonated at physiological pH (7.4). This basic cation is a known pharmacophore for hERG ( IKr ) channel blockade, as it readily forms cation- π interactions with the aromatic residues (Tyr652, Phe656) deep within the channel pore[9]. Blockade of this potassium channel leads to QT prolongation and potentially fatal Torsades de Pointes (TdP)[10].
Self-Validating Protocol: Automated Patch-Clamp
-
Cell Preparation: Utilize CHO cells stably expressing the human ether-à-go-go-related gene (hERG) channel.
-
Electrophysiology Setup: Establish a whole-cell patch-clamp configuration. Apply a voltage step protocol: depolarize to +20 mV for 2 seconds (to open and inactivate channels), then repolarize to -50 mV to elicit the outward tail current.
-
Internal Validation (QC): Perfuse vehicle (0.1% DMSO) to establish baseline current stability (<10% rundown over 5 minutes). Apply 100 nM E-4031 (a selective hERG blocker). System Validation: The patch is only valid if E-4031 inhibits >80% of the tail current.
-
Scaffold Perfusion: Perfuse the test compound at 1, 10, and 30 µM. Calculate the fractional block of the tail current to determine the IC 50 .
Quantitative Safety Parameters
To streamline decision-making during lead optimization, all quantitative thresholds for this scaffold are summarized below:
| Assay / Parameter | Target / Mechanism | Acceptance Criteria (Go/No-Go) | Scaffold-Specific Risk Factor |
| HepG2 Cytotoxicity | ATP Depletion (CellTiter-Glo) | IC 50 > 50 µM | Low (Aliphatic ester) |
| Ames Test (OECD 471) | Bacterial Reverse Mutation | Negative (-S9 / +S9) | Moderate (Primary amine oxidation) |
| hERG Patch-Clamp | IKr Channel Inhibition | IC 50 > 30 µM | High (Protonated amine at pH 7.4) |
| Microsomal Stability | Intrinsic Clearance ( CLint ) | CLint < 20 µL/min/mg | High (Ester hydrolysis via CES1/2) |
Workflows and Mechanistic Pathways
To visualize the overarching safety strategy and the specific metabolic liabilities of this scaffold, refer to the logical frameworks below.
Figure 1: Parallel in vitro safety screening decision-tree workflow for the scaffold.
Figure 2: Metabolic stability and reactive intermediate trapping pathway.
References
- cymitquimica.com - Methyl 3-amino-2-(cyclopropylmethyl)
- nextsds.com - methyl 3-amino-2-(cyclopropylmethyl)
- promega.com - CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin, TB288
- promega.jp - CellTiter-Glo® Luminescent Cell Viability Assay
- toxlab.
- biosafe.
- gentronix.co.uk - Analysis of Lowest Effective Dose in the Ames Test
- creative-bioarray.com - In Vitro Cardiotoxicity
- ahajournals.
- nih.
Sources
- 1. Methyl 3-amino-2-(cyclopropylmethyl)propanoate hydrochlori… [cymitquimica.com]
- 2. nextsds.com [nextsds.com]
- 3. ch.promega.com [ch.promega.com]
- 4. CellTiter-Glo® Luminescent Cell Viability Assay [promega.com]
- 5. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]
- 6. biosafe.fi [biosafe.fi]
- 7. Analysis of Lowest Effective Dose in the Ames Test - Gentronix [gentronix.co.uk]
- 8. creative-bioarray.com [creative-bioarray.com]
- 9. ahajournals.org [ahajournals.org]
- 10. The FDA Workshop on Improving Cardiotoxicity Assessment with Human-Relevant Platforms - PMC [pmc.ncbi.nlm.nih.gov]
